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Compound of Interest

Compound Name: 4-(1H-Pyrazol-3-yl)morpholine

CAS No.: 474656-47-8

Cat. No.: B1288522

Get Quote

Chemical Identity & Significance
4-(1H-Pyrazol-3-yl)morpholine is a critical fragment scaffold often employed in the design of

kinase inhibitors (e.g., JAK, Aurora kinase) due to its ability to function as a hinge-binder mimic.

Its structure combines the hydrogen-bond donor/acceptor properties of the pyrazole ring with

the solubilizing, metabolic "handle" of the morpholine moiety.

IUPAC Name: 4-(1H-pyrazol-3-yl)morpholine[1]

CAS Number: 474656-47-8

Molecular Formula:

[2]

Molecular Weight: 153.18 g/mol [2]

Structural Character: Amphoteric heterocycle. The morpholine nitrogen, attached to the

aromatic pyrazole C3 position, exhibits aniline-like electronic delocalization, significantly
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reducing its basicity compared to free morpholine.

Physicochemical Profile
Understanding the ionization and lipophilicity of this molecule is the prerequisite for all solubility

experiments.

Property
Value
(Experimental/Predicted)

Implications for Handling

LogP -0.6 ± 0.3

Hydrophilic. Favorable

aqueous solubility; low

permeability risk in PAMPA

assays without structural

modification.

pKa (Acidic) ~14.0 (Pyrazole -NH)

Deprotonates only under

strongly basic conditions (pH >

12).

pKa (Basic) ~2.5 - 3.0 (Pyrazole -N=)

Protonates in acidic media (pH

< 3), significantly increasing

solubility.

TPSA ~41 Å²
Good potential for membrane

permeability despite low LogP.

Melting Point 145–150 °C

Indicates a stable crystalline

lattice; thermally stable in solid

state.
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Critical Insight: The morpholine nitrogen is not the primary basic center. Due to conjugation with

the pyrazole ring, its lone pair is delocalized. The primary protonation site is the pyrazole

nitrogen.

Solubility Profiling
Solvent Compatibility Matrix
This compound exhibits "inverted" solubility behavior compared to lipophilic drugs.

Solvent System Solubility Rating Usage Recommendation

DMSO High (>50 mM)
Primary Stock. Stable at

-20°C.

Methanol/Ethanol Moderate to High
Suitable for intermediate

dilutions.

Water (Neutral pH) Moderate

Soluble due to polarity, but

may crash out at high

concentrations (>10 mM).

0.1 M HCl (pH 1) Very High

Protonation driven. Ideal for

dissolving stubborn

particulates during purification.

PBS (pH 7.4) Moderate

Standard assay buffer; ensure

DMSO cosolvent < 1% if

solubility is borderline.

Protocol: Thermodynamic Equilibrium Solubility
Objective: Determine the saturation solubility in PBS (pH 7.4) to validate assay suitability.

Workflow:
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Preparation: Weigh 5 mg of solid compound into a 1.5 mL microcentrifuge tube.

Addition: Add 500 µL of PBS (pH 7.4).

Agitation: Shake at 750 rpm at 25°C for 24 hours. Do not vortex violently as this may create

supersaturated metastable states.

Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

Quantification: Analyze the supernatant via HPLC-UV (254 nm) against a standard curve

prepared in DMSO.

Protocol Visualization
The following diagram illustrates the decision logic for solubility testing, distinguishing between

Kinetic (high throughput) and Thermodynamic (gold standard) methods.
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Caption: Decision tree for selecting Kinetic vs. Thermodynamic solubility workflows based on

research stage.

Stability Profile
Degradation Mechanisms
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While the pyrazole ring is robust, the morpholine moiety and the C-N linkage present specific

vulnerabilities under stress.

Oxidative N-Dealkylation: The morpholine ring is susceptible to oxidative attack (e.g., by

cytochrome P450s or peroxide impurities in excipients), leading to ring opening or N-oxide

formation.

Photolytic Instability: The conjugated system (pyrazole + lone pair donation) absorbs UV

light. Prolonged exposure to ambient light in solution can induce photo-oxidation.

Hydrolysis: The C-N bond connecting the pyrazole and morpholine is electronically similar to

an amide/amidine. It is generally stable to hydrolysis at neutral pH but may cleave under

reflux in strong acid/base.

Stability Protocol: Forced Degradation (Stress Testing)
Objective: Identify degradation products and shelf-life risks.

Step-by-Step Methodology:

Stock Prep: Prepare a 1 mM solution in 50:50 Acetonitrile:Water.

Stress Conditions:

Acid:[3] Add 0.1 M HCl, heat at 60°C for 4 hours.

Base: Add 0.1 M NaOH, heat at 60°C for 4 hours.

Oxidation: Add 3%

, incubate at RT for 4 hours.

Thermal: Heat solution to 80°C for 24 hours (no pH modifier).

Quenching: Neutralize acid/base samples; reduce peroxide with sodium thiosulfate.

Analysis: Inject onto LC-MS (C18 column, Gradient 5-95% ACN). Look for M+16 (N-oxide) or

M-87 (loss of morpholine) peaks.
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Degradation Pathway Visualization
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Caption: Primary degradation pathways under forced stress conditions. Oxidative N-oxide

formation is the primary risk factor.

Storage & Handling Recommendations
Based on the physicochemical profile, the following handling standards are required to

maintain compound integrity:

Solid State: Store at -20°C in a desiccator. The compound is hygroscopic due to the

morpholine ether oxygen and pyrazole NH.

Solution Storage:

DMSO stocks (10-50 mM) are stable for >6 months at -20°C.

Avoid freeze-thaw cycles >5 times. Aliquot stocks upon initial dissolution.

Formulation: For animal dosing, avoid pure aqueous vehicles if concentration >5 mg/mL is

needed. Use 5% DMSO / 40% PEG400 / 55% Water or 0.5% Methylcellulose suspension.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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